Cas no 165385-39-7 (2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-)

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl- structure
165385-39-7 structure
Product Name:2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-
CAS No:165385-39-7
MF:C9H17NO
MW:155.237382650375
CID:110601
PubChem ID:18428630
Update Time:2025-04-18

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-
    • 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-(9CI)
    • YQSUNNPPYWMALN-UHFFFAOYSA-N
    • SCHEMBL7622404
    • 165385-39-7
    • 3,4,5,6-tetrahydro-7-methoxy-5,5-dimethyl-2h-azepine
    • 7-methoxy-5,5-dimethyl-2,3,4,6-tetrahydroazepine
    • Inchi: 1S/C9H17NO/c1-9(2)5-4-6-10-8(7-9)11-3/h4-7H2,1-3H3
    • InChI Key: YQSUNNPPYWMALN-UHFFFAOYSA-N
    • SMILES: O(C)C1CC(C)(C)CCCN=1

Computed Properties

  • Exact Mass: 155.13111
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59
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